Cas no 5331-87-3 (3,3'-Dichloro-4,4'-diisocyanatobiphenyl)

• Product Name: 3,3'-Dichloro-4,4'-diisocyanatobiphenyl
• CAS No: 5331-87-3
• MF: C₁₄H₆Cl₂N₂O₂
• MW: 305.115641117096
• MDL: MFCD00059591
• CID: 377893
• PubChem ID: 87568027
• Update Time: 2025-06-08

3,3'-Dichloro-4,4'-diisocyanatobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3'-dichloro-4,4'-diisocyanato-
• 3,3'-Dichloro-4,4'-diisocyanatobiphenyl
• 2-chloro-4-(3-chloro-4-isocyanatophenyl)-1-isocyanatobenzene
• 3,3'-Dichlorobiphenyl 4,4'-Diisocyanate
• 3,3'-Dichlorobiphenyl-4,4'-diyl Diisocyanate
• 3,3'-DICHLORODIPHENYL 4,4'-DIISOCYANATE
• NSC2338
• 3,4'-ISOCYANATOBIPHENYL
• D1541
• A829508
• 3,3'-Dichloro-4,4'-diisocyanato-1,1'-biphenyl
• 1,1'-Biphenyl,3,3'-dichloro-4,
• 3,3'-Dichloro-4,4'-diisocyanato-1,1'-biphenyl, AldrichCPR
• NSC-2338
• 5331-87-3
• 3,3'-Dichloro-4,4'-diisocyanatobiphenyl, >/=95%
• SCHEMBL277940
• D89879
• FT-0712052
• 2-chloranyl-4-(3-chloranyl-4-isocyanato-phenyl)-1-isocyanato-benzene
• DTXSID20277434
• MFCD00059591
• 3,3-DICHLORODIPHENYL 4,4-DIISOCYANATE

• MDL： MFCD00059591
• Inchi： 1S/C14H6Cl2N2O2/c15-11-5-9(1-3-13(11)17-7-19)10-2-4-14(18-8-20)12(16)6-10/h1-6H
• InChI Key： JITXMLLVGWGFGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)Cl)N=C=O)N=C=O

Computed Properties

• Exact Mass: 303.98100
• Monoisotopic Mass: 303.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.36
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.624
• PSA: 58.86000
• LogP: 4.59500
• Solubility: Not determined

3,3'-Dichloro-4,4'-diisocyanatobiphenyl Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 3,3'-Dichloro-4,4'-diisocyanatobiphenyl

Introduction to 3,3'-Dichloro-4,4'-diisocyanatobiphenyl (CAS No. 5331-87-3)

3,3'-Dichloro-4,4'-diisocyanatobiphenyl (CAS No. 5331-87-3) is a versatile and important compound in the field of chemical and pharmaceutical research. This compound, also known as DCDB or DCCB, is a diisocyanate derivative of biphenyl with two chlorine atoms at the 3 and 3' positions and two isocyanate groups at the 4 and 4' positions. Its unique structure and reactivity make it a valuable intermediate in the synthesis of various polymers, coatings, and pharmaceuticals.

The chemical structure of 3,3'-Dichloro-4,4'-diisocyanatobiphenyl is characterized by its biphenyl core, which provides rigidity and planarity to the molecule. The presence of chlorine atoms enhances its reactivity and stability, while the isocyanate groups enable it to participate in a wide range of chemical reactions, particularly those involving nucleophilic addition and polymerization. This combination of properties makes DCDB an attractive candidate for various applications in materials science and drug discovery.

In recent years, significant advancements have been made in understanding the reactivity and applications of 3,3'-Dichloro-4,4'-diisocyanatobiphenyl. Researchers have explored its use in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams due to their excellent mechanical properties and chemical resistance. The chlorine atoms in DCDB contribute to the flame retardancy of these materials, making them suitable for safety-critical applications.

Beyond its use in materials science, 3,3'-Dichloro-4,4'-diisocyanatobiphenyl has also shown promise in pharmaceutical research. The biphenyl core and isocyanate groups provide a scaffold for the design of bioactive molecules with potential therapeutic applications. Studies have demonstrated that derivatives of DCDB can exhibit anti-inflammatory and antiviral activities, making them candidates for further development as drug leads.

The synthesis of 3,3'-Dichloro-4,4'-diisocyanatobiphenyl typically involves the reaction of 3,3'-dichlorobiphenyl with phosgene or another suitable isocyanating agent. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing DCDB, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of 3,3'-Dichloro-4,4'-diisocyanatobiphenyl, such as its melting point and solubility, are crucial for its handling and application. It is generally a solid at room temperature with a melting point around 60°C. Its solubility in organic solvents like dichloromethane and toluene makes it easy to handle in laboratory settings. However, it should be stored under dry conditions to prevent hydrolysis.

Safety considerations are paramount when working with DCDB. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to avoid exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling. Additionally, appropriate ventilation should be ensured to prevent accumulation of vapors.

In conclusion, 3,3'-Dichloro-4,4'-diisocyanatobiphenyl (CAS No. 5331-87-3) is a multifaceted compound with significant potential in both materials science and pharmaceutical research. Its unique chemical structure and reactivity make it a valuable intermediate for the synthesis of advanced materials and bioactive molecules. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.